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Compound of Interest

Compound Name: Ammonium-15N bromide
CAS No.: 39466-31-4
Cat. No.: B584713
Get Quote
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Executive Summary

-Ammonium Bromide (

) serves as a critical inorganic precursor in the synthesis of stable isotope-labeled
pharmaceuticals. While chemically analogous to its natural counterpart (

), the mass increase in the nitrogen nucleus (

) introduces subtle but measurable perturbations in lattice dynamics, vibrational entropy, and
phase transition temperatures. This guide provides a rigorous thermodynamic profile of the salt
and actionable protocols for its characterization and utilization in drug development.

Part 1: Thermodynamic Profile
The Phase Landscape

Ammonium bromide is a classic system for studying order-disorder phase transitions. The

ammonium ion (

) undergoes orientational disordering as temperature increases. For the
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-isotopologue, the phase boundaries remain morphologically similar to the natural salt but are
subject to isotopic shifts due to changes in the zero-point energy of the N-H vibrations.

The material exhibits three primary phases at standard pressure:
e Phase | (NaCl-type, Fm3m): Above
. The
ions are orientationally disordered, rotating freely.
e Phase Il (CsCl-type, Pm3m): Between
and
. The
ions are disordered between two equivalent orientations.
o Phase lll (Tetragonal, P4/nmm): Below

. The

ions order in an antiparallel arrangement ("antiferro-ordered").

Isotope Effects on Thermodynamics

The substitution of
with
increases the reduced mass of the N-H oscillator.
 Vibrational Frequency Shift: Following
, the N-H stretching and bending modes shift to lower frequencies.
o Phase Transition Temperature (

): The order-disorder transition (Phase Il

1) is driven by the coupling of
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librations with the lattice. While deuteration (

) causes massive shifts (
), the

effect is subtler (typically

) but critical for high-precision specific heat measurements (

)

Comparative Thermodynamic Data

Table 1. Thermodynamic Parameters of Ammonium Bromide Isotopologues

Property Natural (Projected) Significance

Molar Mass 97.94 g/mol 98.94 g/mol Stoichiometry calc.
Phase II-1ll Transition

( 234.6 K ~234.5-234.7K Lattice stability

)

Phase I-Il Transition 411 K ~411 K High-temp stability
Standard Enthalpy of

Formation ( -270.8 kJ/mol -271.0 kJ/mol Reaction calorimetry
)

Heat Capacity (
95.6 J/(mol-K)
) at 298 K

~95.8 J/(mol-K)

Thermal management
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Note: The "Projected” values account for the mass-dependent reduction in zero-point energy.

Exact values must be validated per batch using the DSC protocol below.

Part 2: Experimental Methodologies

Protocol A: High-Precision Differential Scanning
Calorimetry (DSC)

Objective: To determine the exact

and purity of the

lot. Causality: Impurities (water, metals) broaden the

-peak. A sharp transition confirms crystalline homogeneity essential for reproducible synthesis.

Workflow:

Sample Prep: Hermetically seal

of dry
in an aluminum pan.

o Equilibration: Cool sample to

(Phase IlI). Hold for 10 min to ensure complete ordering.

e Ramp: Heat at

to

e Analysis: Integrate the endothermic peak at
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o Acceptance Criteria: Peak onset within

of reference; Enthalpy of transition

Protocol B: Synthesis of -Labeled Amino Acids

Objective: Utilization of

as the nitrogen source for reductive amination of

-keto acids. Trustworthiness: This protocol uses excess reagent to drive equilibrium, followed
by ion exchange to remove unreacted labeled salts (recycling the expensive isotope).

Steps:

Dissolution: Dissolve

-keto acid (1.0 eq) and
(1.5 eq) in water.
e pH Adjustment: Adjust pH to 8.0 using
to maximize free
concentration without volatilization.

e Reduction: Add

(1.2 eq) portion-wise over 1 hour.

o Workup: Acidify to pH 2. Quench excess hydride.

 Purification: Pass through Cation Exchange Resin (H+ form). Elute amino acid with

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

-NMR (referenced to liquid

)

Part 3: Visualization & Logic
Phase Transition Energy Landscape

This diagram illustrates the energetic relationship between the ordered and disordered phases

of the salt.
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Caption: Thermodynamic phase progression of Ammonium Bromide showing critical transition
points driven by temperature.

Isotope Labeling Workflow

Logic flow for converting inorganic

into bioactive molecules.
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Caption: Step-by-step conversion of 15N-Ammonium Bromide into pharmaceutical
intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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